BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Imidazole-d4:
Synthesis, Structure, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Imidazole-d4
CAS No.: 6923-01-9
Cat. No.: B1589465
Get Quote
Abstract

This technical guide provides a comprehensive overview of Imidazole-d4 (1,2,4,5-
tetradeuterioimidazole), a stable isotope-labeled analog of imidazole. Designed for
researchers, chemists, and professionals in drug development, this document delves into the
core principles of its chemical structure, the causality behind its synthesis via hydrogen-
deuterium exchange, and its critical applications in advanced analytical methodologies. We will
explore its role as an internal standard in mass spectrometry, its utility in NMR spectroscopy,
and its function as a tracer in metabolic and mechanistic studies, providing both theoretical
grounding and practical, field-proven insights.

Introduction: The Significance of Isotopic Labeling

Imidazole is a foundational five-membered heterocyclic aromatic ring present in a vast array of
biologically significant molecules, including the amino acid histidine, purines, and numerous
pharmaceuticals.[1][2] The strategic replacement of hydrogen atoms with their stable, non-
radioactive isotope, deuterium (2H or D), yields isotopically labeled compounds that are
indispensable tools in modern research.
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Imidazole-d4 is an analog of imidazole where the four hydrogen atoms on the ring have been

substituted with deuterium.[3] This substitution preserves the fundamental chemical reactivity,

aromaticity, and polarity of the parent molecule while introducing a distinct mass shift.[3] This

key feature allows researchers to differentiate the labeled compound from its naturally

occurring counterpart, enabling precise quantification and mechanistic elucidation in complex

biological and chemical systems.

Chemical Identity and Molecular Structure

Imidazole-d4 is a deuterated heterocycle that serves as a robust analytical standard and

research tool. Its core properties are summarized below.

Property Value Source(s)

IUPAC Name 1,2,4,5-tetradeuterioimidazole [4]
Imidazole (D4, 98%), 1H-

Synonyms [51[6]

Imidazole-1,2,4,5-d4

Molecular Formula C3DaNz2 [31[5]
Molecular Weight 72.10 g/mol [B1141[7]
CAS Number 6923-01-9 [3][7]
Appearance White or pale yellow solid e

(powder or crystals)

Isotopic Purity

Typically = 98 atom % D

[317]

Chemical Purity

Typically = 98%

[3][5]

The Deuterated Imidazole Ring

The structure of Imidazole-d4 consists of a planar, five-membered ring with two nitrogen atoms

and three carbon atoms. The key distinction from imidazole is the substitution of all four ring

hydrogens with deuterium atoms. The accepted IUPAC name, 1,2,4,5-tetradeuterioimidazole,

specifies that the deuterium atoms are located at positions 1 (on a nitrogen), 2, 4, and 5.[4]
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The presence of deuterium does not significantly alter the bond angles or lengths within the
aromatic ring, ensuring that its chemical behavior, such as its ability to participate in hydrogen
bonding or coordinate with metals, closely mimics that of unlabeled imidazole.[3]

Sample Preparation LC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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